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Compound of Interest

Compound Name: Sm21 maleate

Cat. No.: B1681019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sm21 maleate is a potent and selective sigma-2 (σ2) receptor antagonist that has

demonstrated central nervous system effects, including analgesic and nootropic properties,

following systemic administration. Its mechanism of action is attributed to the increased release

of acetylcholine at central muscarinic synapses. The sigma-2 receptor, now identified as

Transmembrane Protein 97 (TMEM97), is a multifaceted protein implicated in various cellular

processes, including calcium signaling and neuronal modulation.[1][2] This document provides

detailed application notes and protocols for the administration of Sm21 maleate in animal

studies, based on available preclinical research.
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Property Value Reference

Molecular Weight 453.92 g/mol

Formula C18H24ClNO3.C4H4O4

Solubility Soluble in water up to 25 mM

Purity ≥98%

Storage Room Temperature

Pharmacokinetic Parameters
No specific pharmacokinetic data (Cmax, Tmax, half-life) for Sm21 maleate was found in the

public domain at the time of this writing.

Toxicology Data
No specific LD50 value for Sm21 maleate was found in the public domain at the time of this

writing.

Experimental Protocols
Preparation of Sm21 Maleate for In Vivo Administration
Objective: To prepare a sterile solution of Sm21 maleate for intraperitoneal injection in mice.

Materials:

Sm21 maleate powder

Sterile, pyrogen-free water for injection

Sterile 0.9% saline solution

Sterile vials

Sterile filters (0.22 µm)

Vortex mixer
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Analytical balance

Procedure:

Calculate the required amount of Sm21 maleate: Based on the desired concentration and

final volume. For example, to prepare a 1 mg/mL solution, weigh out 1 mg of Sm21 maleate
for each mL of vehicle.

Dissolve Sm21 maleate: Aseptically add the weighed Sm21 maleate powder to a sterile vial.

Add a small volume of sterile water for injection to dissolve the powder, as Sm21 maleate is

soluble in water. Vortex gently until fully dissolved.

Dilute to the final concentration: Add sterile 0.9% saline to the dissolved Sm21 maleate to

reach the final desired concentration.

Sterile filter the solution: Draw the solution into a sterile syringe and pass it through a 0.22

µm sterile filter into a final sterile vial.

Storage: Store the prepared solution according to stability data, if available. For short-term

use, refrigeration at 2-8°C is generally recommended.

In Vivo Administration of Sm21 Maleate in Mice
Objective: To administer Sm21 maleate via intraperitoneal injection to mice for behavioral or

other in vivo studies. This protocol is based on methodologies used in studies investigating the

effects of Sm21 maleate on cocaine-induced behaviors.

Animal Model:

Species: Mouse (e.g., Swiss Webster)

Dosing:

Dose Range: 0-10 mg/kg body weight. The specific dose will depend on the experimental

objectives.

Administration Protocol:
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Animal Acclimation: Allow mice to acclimate to the housing and experimental conditions for a

sufficient period before the start of the experiment.

Handling and Restraint: Gently handle and restrain the mouse to expose the abdominal area

for injection.

Injection: Administer the prepared Sm21 maleate solution via intraperitoneal (i.p.) injection.

The injection volume should be appropriate for the size of the mouse (typically 5-10 mL/kg).

Timing of Administration: The timing of Sm21 maleate administration relative to other

treatments or behavioral testing is critical. For example, in studies of cocaine-induced

behaviors, Sm21 maleate has been administered 15 minutes prior to the administration of

cocaine.

Observation: Following injection, monitor the animals for any adverse reactions and for the

expected pharmacological effects as per the study design.
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Caption: Proposed signaling pathway of Sm21 maleate as a sigma-2 receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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